Cas no 4265-07-0 (Phospho(enol)pyruvic Acid Monopotassium Salt)

• Product Name: Phospho(enol)pyruvic Acid Monopotassium Salt
• CAS No: 4265-07-0
• MF: C₃H₄KO₆P
• MW: 206.132323265076
• MDL: MFCD00044476
• CID: 84978
• PubChem ID: 23678879
• Update Time: 2025-10-22

Phospho(enol)pyruvic Acid Monopotassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium 1-carboxyvinyl hydrogenphosphate
• Phosphoenol pyruvate monopotassium salt
• Phosphoenolpyruvate potassium salt
• Phospho(enol)pyruvic acid monopotassium salt
• Phosphoenolpyruvic acid monopotassium salt
• potassium,1-carboxyethenyl hydrogen phosphate
• 2-(Phosphonooxy)-2-propenoic acid monopotassium sal
• mono-Potassium phosphoenolpyruvate
• O-Phenyl chlorothionoforMate
• PEP monopotassium salt,PEP-K,Phospho(enol)pyruvate potassium salt
• PEP-K
• 2-(Phosphonooxy)-2-propenoic acid monopotassium salt
• 2-Propenoic acid, 2-(phosphonooxy)-, monopotassium salt
• 2-Propenoic acid, 2-(phosphonooxy)-, potassium salt (1:1)
• potassium 2-(hydrogen phosphonooxy)prop-2-enoic acid
• PEP-K;Potassium phosphoenolpyruvate;2-Phosphonooxy-acrylic acid potassium salt
• potassium 1-carb
• Potassium hydrogen 2-(phosphonatooxy)acrylate
• potassium 2-(hydrogen p
• A854605
• Phospho(enol)pyruvic acid monopotassium salt, >=97% (enzymatic)
• Phosphoenolpyruvicacidmonopotassiumsalt
• Phosphoenol-pyruvate, PEP, monopotassium salt
• EN300-263193
• SCHEMBL2399312
• EINECS 224-247-0
• AKOS024307559
• Z2429425999
• AKOS016003884
• 4265-07-0
• DTXSID8063381
• Phospho(enol)pyruvic acid monopotassium salt, 99%
• Phospho(enol)pyruvic acid monopotassium
• FT-0635194
• potassium;1-carboxyethenyl hydrogen phosphate
• H10560
• PD017213
• Phosphoenolpyruvate, monopotassium salt
• C3H4KO6P
• Not available;Potassium 1-carboxyvinyl hydrogenphosphate
• MFCD00044476
• SY075611
• GS-5446
• potassium 2-(hydrogen phosphonatooxy)prop-2-enoic acid
• DB-050951
• Phospho(enol)pyruvic Acid Monopotassium Salt

• MDL： MFCD00044476
• Inchi： 1S/C3H5O6P.K/c1-2(3(4)5)9-10(6,7)8;/h1H2,(H,4,5)(H2,6,7,8);/q;+1/p-1
• InChI Key： SOSDSEAIODNVPX-UHFFFAOYSA-M
• SMILES： [K+].P(=O)(O)([O-])OC(=C)C(=O)O
• BRN： 4603446

Computed Properties

• Exact Mass: 205.93800
• Monoisotopic Mass: 205.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: White powder
• Melting Point: 175 °C (dec.) (lit.)
• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 236.1 °C
• Water Partition Coefficient: Soluble in water. Slightly soluble in methanol.
• PSA: 116.70000
• LogP: 0.13220
• Solubility: Uncertain
• Sensitiveness: Hygroscopic

Phospho(enol)pyruvic Acid Monopotassium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Phospho(enol)pyruvic Acid Monopotassium Salt

Comprehensive Guide to Phospho(enol)pyruvic Acid Monopotassium Salt (CAS No. 4265-07-0): Properties, Applications, and Innovations

Phospho(enol)pyruvic Acid Monopotassium Salt (CAS No. 4265-07-0), often abbreviated as PEP-K, is a critical biochemical reagent widely utilized in enzymatic studies, metabolic research, and industrial biotechnology. This compound, a monopotassium salt derivative of phosphoenolpyruvate (PEP), serves as a high-energy phosphate donor in numerous biochemical pathways, including glycolysis and gluconeogenesis. Its unique properties, such as water solubility and stability under controlled conditions, make it indispensable in life science research and biopharmaceutical production.

In recent years, the demand for PEP-K has surged due to its role in ATP regeneration systems, a hot topic in synthetic biology and enzyme engineering. Researchers are increasingly exploring its applications in cell-free protein synthesis and CRISPR-based diagnostics, aligning with the growing interest in precision medicine and point-of-care testing. The compound’s ability to drive energy-intensive reactions without cellular interference positions it as a key player in next-generation biomanufacturing platforms.

From a structural perspective, Phospho(enol)pyruvic Acid Monopotassium Salt (CAS 4265-07-0) features a reactive enol phosphate group, which facilitates its participation in kinase-mediated reactions. This characteristic has made it a staple in diagnostic kits for measuring kinase activity, a parameter often linked to cancer research and neurodegenerative disease studies. Its compatibility with high-throughput screening assays further enhances its utility in drug discovery pipelines.

Beyond academia, PEP-K is gaining traction in agricultural biotechnology, particularly in optimizing plant metabolic pathways to improve crop yields. With the global focus on sustainable agriculture, scientists are leveraging this compound to engineer C4 photosynthesis in C3 plants—a breakthrough that could address food security challenges. Such innovations underscore the compound’s versatility beyond traditional laboratory settings.

Quality and storage conditions are paramount for maintaining the efficacy of Phospho(enol)pyruvic Acid Monopotassium Salt. Suppliers typically recommend storage at –20°C in anhydrous environments to prevent hydrolysis. Recent advancements in lyophilization techniques have improved its shelf life, addressing a common concern among researchers about reagent stability in long-term studies.

In summary, CAS No. 4265-07-0 represents more than a niche biochemical—it’s a linchpin in cutting-edge research spanning biocatalysis, therapeutic development, and green chemistry. As interdisciplinary fields converge, the demand for high-purity PEP-K will likely grow, driven by its irreplaceable role in advancing biotechnological innovations.